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Compound of Interest

Compound Name:
2-methyl-N-(pyridin-3-

ylmethyl)propan-2-amine

CAS No.: 97266-25-6

Cat. No.: B1594431

Get Quote

The pyridine scaffold is a ubiquitous feature in a vast array of pharmaceuticals and biologically

active compounds, contributing to their therapeutic efficacy through various mechanisms such

as hydrogen bonding and metal coordination.[1][2] The synthesis of novel pyridine derivatives

is therefore of paramount importance in medicinal chemistry and drug discovery. This

application note provides a detailed protocol for the laboratory synthesis of 2-methyl-N-
(pyridin-3-ylmethyl)propan-2-amine, a compound of interest for further derivatization and

biological screening.

The synthetic strategy employed is the reductive amination of pyridine-3-carbaldehyde with

tert-butylamine (2-methylpropan-2-amine). Reductive amination is a powerful and widely used

method for the formation of carbon-nitrogen bonds, offering a reliable route to secondary and

tertiary amines.[3][4] This one-pot reaction proceeds through the formation of an intermediate

imine, which is subsequently reduced in situ to the desired amine.[5]

For this synthesis, we have selected sodium triacetoxyborohydride (NaBH(OAc)₃) as the

reducing agent. This reagent is particularly advantageous due to its mild nature and remarkable

selectivity for the reduction of imines in the presence of aldehydes.[6][7] Unlike more
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aggressive reducing agents, it tolerates a wide range of functional groups and reaction

conditions, making it a robust choice for complex molecule synthesis.[8][9] The use of 1,2-

dichloroethane (DCE) as the solvent is recommended for this reagent system.[6][10]

This protocol is designed to be a self-validating system, with clear steps for reaction setup,

monitoring, workup, and purification. Adherence to this detailed methodology will enable the

reliable synthesis and isolation of the target compound for further research applications.

Materials and Methods
Reagents and Solvents

Reagent/Solve
nt

Chemical
Formula

Molecular
Weight ( g/mol
)

Concentration/
Purity

Supplier

Pyridine-3-

carbaldehyde
C₆H₅NO 107.11 ≥99% Sigma-Aldrich

tert-Butylamine C₄H₁₁N 73.14 ≥99% Sigma-Aldrich

Sodium

triacetoxyborohy

dride

C₆H₁₀BNaO₆ 211.94 95% Sigma-Aldrich

1,2-

Dichloroethane

(DCE)

C₂H₄Cl₂ 98.96
Anhydrous,

≥99.8%
Sigma-Aldrich

Dichloromethane

(DCM)
CH₂Cl₂ 84.93

ACS reagent

grade
Fisher Scientific

Saturated aq.

NaHCO₃
NaHCO₃ 84.01 ~8% (w/v)

In-house

preparation

Anhydrous

MgSO₄
MgSO₄ 120.37 Granular VWR

Deuterated

Chloroform

(CDCl₃)

CDCl₃ 120.38 99.8 atom % D
Cambridge

Isotope Labs
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Equipment
Round-bottom flasks (50 mL and 100 mL)

Magnetic stirrer and stir bars

Argon or nitrogen gas inlet

Syringes and needles

Separatory funnel (250 mL)

Rotary evaporator

Flash chromatography system

NMR spectrometer

Mass spectrometer

Experimental Protocol
Synthesis of 2-methyl-N-(pyridin-3-ylmethyl)propan-2-
amine

Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (argon or nitrogen), add pyridine-3-carbaldehyde (1.07 g, 10.0

mmol, 1.0 equiv).

Addition of Amine and Solvent: Dissolve the aldehyde in anhydrous 1,2-dichloroethane (40

mL). To this solution, add tert-butylamine (1.10 g, 15.0 mmol, 1.5 equiv) via syringe. Stir the

resulting mixture at room temperature for 30 minutes to facilitate the initial formation of the

imine intermediate.

Addition of Reducing Agent: In a single portion, add sodium triacetoxyborohydride (3.18 g,

15.0 mmol, 1.5 equiv) to the stirring solution. The addition may cause a slight exotherm.
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Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) using a

mobile phase of 10% methanol in dichloromethane and visualizing with UV light or

potassium permanganate stain. The disappearance of the starting aldehyde (Rf ~0.6) and

the appearance of a new, more polar spot (the product amine, Rf ~0.3) indicates reaction

progression.

Reaction Quench: Upon completion, carefully quench the reaction by the slow addition of

saturated aqueous sodium bicarbonate (NaHCO₃) solution (50 mL). Stir vigorously for 15-20

minutes until gas evolution ceases.

Extraction: Transfer the mixture to a 250 mL separatory funnel. Separate the organic layer.

Extract the aqueous layer with dichloromethane (2 x 30 mL).

Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the

combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

under reduced pressure using a rotary evaporator to yield the crude product as an oil.

Purification: Purify the crude product by flash column chromatography on silica gel. Elute

with a gradient of 0-10% methanol in dichloromethane. Combine the fractions containing the

pure product (as determined by TLC) and concentrate under reduced pressure to afford 2-
methyl-N-(pyridin-3-ylmethyl)propan-2-amine as a pale yellow oil.

Workflow Diagram

Starting Materials:
Pyridine-3-carbaldehyde

tert-Butylamine
Dissolve in anhydrous DCE Add tert-Butylamine,

stir 30 min Add NaBH(OAc)₃ Stir at RT for 12-18h
(Monitor by TLC) Quench with sat. aq. NaHCO₃ Extract with DCM Dry over MgSO₄,

filter, and concentrate Purify by Flash Chromatography Final Product:
2-methyl-N-(pyridin-3-ylmethyl)propan-2-amine

Click to download full resolution via product page

Caption: Synthetic workflow for 2-methyl-N-(pyridin-3-ylmethyl)propan-2-amine.

Expected Results and Characterization
The expected yield of the purified product is typically in the range of 70-85%. The identity and

purity of the synthesized 2-methyl-N-(pyridin-3-ylmethyl)propan-2-amine should be
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confirmed by spectroscopic methods.

¹H NMR (400 MHz, CDCl₃):

δ 8.55-8.50 (m, 2H, pyridine-H2, H6)

δ 7.65 (dt, J = 7.8, 1.8 Hz, 1H, pyridine-H4)

δ 7.28 (dd, J = 7.8, 4.8 Hz, 1H, pyridine-H5)

δ 3.75 (s, 2H, -CH₂-)

δ 1.15 (s, 9H, -C(CH₃)₃)

A broad singlet corresponding to the N-H proton may be observed around δ 1.5-2.5, which

is exchangeable with D₂O.

¹³C NMR (101 MHz, CDCl₃):

δ 150.1, 148.8, 136.5, 135.2, 123.5 (pyridine carbons)

δ 52.0 (-C(CH₃)₃)

δ 49.5 (-CH₂-)

δ 29.5 (-C(CH₃)₃)

Mass Spectrometry (ESI+):

Calculated for C₁₀H₁₇N₂ [M+H]⁺: 165.1386

Found: 165.1388

Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves.

Fume Hood: All manipulations should be performed in a well-ventilated fume hood.
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Reagent Handling:

Pyridine-3-carbaldehyde: Irritant. Avoid contact with skin and eyes.

tert-Butylamine: Flammable liquid and vapor. Corrosive. Causes severe skin burns and

eye damage.[11] Handle with extreme care.

Sodium triacetoxyborohydride: Reacts with water to release flammable gases. Handle in a

dry environment.

1,2-Dichloroethane and Dichloromethane: Suspected carcinogens. Avoid inhalation and

skin contact.

Waste Disposal: Dispose of all chemical waste according to institutional and local

regulations.

Conclusion
This application note provides a comprehensive and reliable protocol for the synthesis of 2-
methyl-N-(pyridin-3-ylmethyl)propan-2-amine via reductive amination. The use of sodium

triacetoxyborohydride ensures a mild and selective transformation, making this method suitable

for a wide range of substrates. The detailed procedure for reaction execution, workup, and

purification, along with expected characterization data, will enable researchers to confidently

synthesize this valuable building block for applications in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1594431?utm_src=pdf-custom-synthesis#bc-rfq
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2023.1057677/full
https://pdfs.semanticscholar.org/7dcb/86294aec4e4ea307fbeea02b4ac613a8f7a6.pdf
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://www.youtube.com/watch?v=t0sv49ojGIE
https://dataset-dl.liris.cnrs.fr/db_amethyst/PDFs/10.1016/j.carbpol.2017.04.093.pdf
https://www.organic-chemistry.org/abstracts/literature/717.shtm
https://www.organic-chemistry.org/abstracts/literature/717.shtm
https://www.sciencemadness.org/whisper/files.php?pid=246513&aid=18484
https://www.researchgate.net/publication/238463261_ChemInform_Abstract_Reductive_Amination_of_Aldehydes_and_Ketones_with_Sodium_Triacetoxyborohydride_Studies_on_Direct_and_Indirect_Reductive_Amination_Procedures
https://commonorganicchemistry.com/Rxn_Pages/Reductive_Amination/Reductive_Amination_Index.htm
https://www.organic-chemistry.org/synthesis/C1N/amines/reductiveamination.shtm
https://www.chemeo.com/cid/19-543-8/2-Propanamine-2-methyl
https://www.chemeo.com/cid/19-543-8/2-Propanamine-2-methyl
https://www.benchchem.com/product/b1594431/docs#introduction-the-significance-of-pyridine-moieties-and-a-robust-synthetic-approach
https://www.benchchem.com/product/b1594431/docs#introduction-the-significance-of-pyridine-moieties-and-a-robust-synthetic-approach
https://www.benchchem.com/product/b1594431/docs#introduction-the-significance-of-pyridine-moieties-and-a-robust-synthetic-approach
https://www.benchchem.com/product/b1594431/docs#introduction-the-significance-of-pyridine-moieties-and-a-robust-synthetic-approach
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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